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Abstract

This technical guide provides a detailed overview of 2-Naphthyl (4-chlorophenoxy)acetate
(CAS Number: 303794-73-2), a molecule possessing structural motifs of interest in medicinal
chemistry and materials science. While specific literature on this exact compound is sparse,
this document consolidates information on its chemical identity, proposes a robust synthetic
route based on established esterification principles, and outlines a comprehensive analytical
characterization workflow. Furthermore, it explores the potential biological activities and
applications by drawing parallels with structurally related phenoxyacetic acids and naphthyl
esters, which have known roles as herbicides, plant growth regulators, and scaffolds in drug
discovery. This guide is intended to serve as a foundational resource for researchers
investigating this and similar compounds.

Introduction and Chemical Identity

2-Naphthyl (4-chlorophenoxy)acetate is an organic compound characterized by a 2-naphthyl
group ester-linked to a 4-chlorophenoxyacetic acid moiety. The presence of the planar naphthyl

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b382150#bc-rfq
https://www.benchchem.com/product/b382150/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-naphthyl-4-chlorophenoxy-acetate
https://www.benchchem.com/product/b382150/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-naphthyl-4-chlorophenoxy-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b382150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

ring system and the substituted phenoxyacetic acid suggests potential for diverse chemical
interactions and biological activities. The structural components, a naphthol derivative and a
chlorinated phenoxyacetic acid, are individually well-studied, offering a logical basis for
predicting the properties and reactivity of the combined molecule.

The Chemical Abstracts Service (CAS) has assigned the number 303794-73-2 to this
compound.

Table 1: Core Chemical Identifiers for 2-Naphthyl (4-chlorophenoxy)acetate

Identifier Value Source

CAS Number 303794-73-2 ChemicalBook][1]
Molecular Formula C1sH13ClOs3 PubChemLite[2]

Molecular Weight 312.75 g/mol ChemicalBook[1]

naphthalen-2-yl 2-(4- )
IUPAC Name PubChemLite[2]
chlorophenoxy)acetate

C1=CC=C2C=C(C=CC2=C1)O .
SMILES PubChemLite[2]
C(=0)COC3=CC=C(C=C3)CI

QMTFIYDRQYREAM- _
InChl Key PubChemLite[2]
UHFFFAOYSA-N

Proposed Synthesis Methodology

A logical and efficient synthesis of 2-Naphthyl (4-chlorophenoxy)acetate involves the
esterification of 2-naphthol with a reactive derivative of 4-chlorophenoxyacetic acid. The most
direct approach is the Schotten-Baumann reaction, which utilizes an acyl chloride in the
presence of a base. This method is widely applicable for the synthesis of esters from phenols
and is expected to provide a good yield of the target compound.

Synthesis Workflow Diagram
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Reactants Reaction Conditions
(Z—Naphtholj G4-chlorophenoxy)acetyl chloridta»* (Dichloromethane (DCM)) ’—El'riethylamine (TEA) or Pyridine) (0 °C to Room Temperature)
Solvent Base Temp.
Y
> Esterification Reaction <
Aqueous Workup
(e.g., dilute HCI, NaHCOs, brine)
Purification
(Column Chromatography)
2-Naphthy! (4-chlorophenoxy)acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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